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Compound of Interest

Compound Name: Emodin-d4

Cat. No.: B1141276 Get Quote

Emodin-d4 is considered a hazardous substance.[4] It is classified as an irritant and may

cause sensitization by skin contact.[4][5] The primary health concerns are irritation to the skin,

eyes, and respiratory system.[4][5]

GHS Hazard Classification:

Classification Hazard Statement Pictogram Signal Word

Skin Irritation

(Category 2)

H315: Causes skin

irritation.[5]
GHS07 Warning[5]

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation.[5]
GHS07 Warning[5]

Reproductive Toxicity

(Category 1B)

H360: May damage

fertility or the unborn

child.[6]

GHS08 Danger[6]

Specific Target Organ

Toxicity (Single

Exposure)

H335: May cause

respiratory irritation.[5]
GHS07 Warning[5]

Precautionary Statements:

P202: Do not handle until all safety precautions have been read and understood.[6]

P261: Avoid breathing dust.[5]
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P308+P313: IF exposed or concerned: Get medical advice/attention.[6]

Physical and Chemical Properties
Emodin-d4 is the deuterium-labeled version of Emodin.[2] It appears as a brownish to dark

orange solid or orange powder.[3][7]

Property Value

CAS Number 132796-52-2[1][2][3]

Molecular Formula C₁₅H₆D₄O₅[2][3]

Molecular Weight 274.26 g/mol [2][3]

Appearance Brownish to Dark Orange Solid[3]

Solubility
Practically insoluble in water; soluble in alcohol

and aqueous alkali hydroxide solutions.[7]

Toxicological Information
Toxicological data for Emodin-d4 is limited; however, data for its non-labeled counterpart,

Emodin, is used as a reference. Exposure can cause irritation, and skin contact or ingestion

may be damaging to health.[4] Systemic effects may result from absorption through the skin,

particularly through open cuts or abrasions.[4]

Route of Exposure Organism Value

Intraperitoneal Mouse LD50: 35 mg/kg[4][5]

Oral Rat TDLO: 3 ml/kg[5]

The detailed experimental protocols for deriving these toxicological values are not available in

standard safety data sheets. For methodologies, researchers must consult the original

toxicological research publications.

First-Aid Measures
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In case of exposure, immediate action is critical.

Exposure Route First-Aid Procedure

Inhalation
Move the person to fresh air. If exposed or

concerned, seek medical advice.[6]

Skin Contact

Remove contaminated clothing. Wipe off as

much material as possible and wash the

affected area with plenty of water.[4][6] Do not

expose open cuts or abraded skin to the

material.[4]

Eye Contact

Immediately rinse with water while holding the

eyelids wide open.[6] Seek medical attention as

the material can cause serious eye irritation.[5]

Ingestion

Rinse mouth with water.[6] Do NOT induce

vomiting.[4] Transport the individual to a hospital

or doctor without delay.[4]

Handling, Storage, and Personal Protection
Adherence to strict laboratory protocols is necessary to minimize risk.

Safe Handling
Handle the material in a well-ventilated area or, whenever possible, in a laboratory hood with

a high-efficiency particulate air (HEPA) filter.[4][6]

Avoid all personal contact, including the inhalation of dust.[4]

Wear appropriate personal protective equipment (PPE) at all times.[4]

Do not eat, drink, or smoke in the handling area.[4]

Wash hands thoroughly with soap and water after handling.[4]

Take precautionary measures against static discharge.[5]
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Storage
Keep containers tightly sealed and store in a cool, dry, and well-ventilated area.[4][8]

The recommended storage temperature is 2–8 °C in a refrigerator.[3][9]

Store locked up and away from incompatible materials such as strong oxidizing agents.[6][8]

Protect containers from physical damage and check regularly for leaks.[4]

Personal Protective Equipment (PPE)
Type Specification

Eye/Face Protection

Safety glasses with side shields or chemical

goggles are required.[4] Contact lenses can

pose a special hazard and should be avoided.[4]

Skin Protection

Wear suitable chemical-resistant gloves (tested

according to EN 374) and a lab coat.[9] Launder

contaminated clothing separately before reuse.

[4]

Respiratory Protection

If dust is generated, use a certified particulate

respirator.[4] The choice of respirator should be

based on a risk assessment of the specific

laboratory procedures.[4]

Accidental Release and Disposal
Prompt and correct response to spills is essential.

Spill-Response Protocol
Alert Personnel: Immediately alert others in the area.[4]

Evacuate: If the spill is large, evacuate the area.

Ventilate: Ensure the area is well-ventilated.
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Containment: For dry spills, use dry clean-up procedures to avoid generating dust.[4]

Dampen the solid material with a solvent like acetone, then transfer it to a suitable, sealed

container.[7]

Cleaning: Use absorbent paper dampened with acetone to pick up any remaining material.[7]

Wash the spill area with large amounts of water.[4] The non-recoverable remainder can be

washed with a sodium hypochlorite solution.[6]

Prevention: Prevent spillage from entering drains or waterways.[4]

Waste Disposal
Dispose of waste material in suitable, labeled containers according to official national and

local regulations.[5]

Do not dispose of with household garbage or allow the product to reach the sewage system.

[5]

Experimental Workflow and Logic
The following diagram outlines the standard workflow for safely handling a potent chemical

compound like Emodin-d4 in a research setting.

Caption: Workflow for Safe Handling of Emodin-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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